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Cat. No.: B3054011 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
12-Hydroxystearic acid (12-HSA), a saturated C18 fatty acid, is a versatile industrial chemical

utilized in a wide array of applications, including cosmetics, lubricants, plastics, and coatings.

Its unique physical and chemical properties, imparted by the hydroxyl group on the twelfth

carbon, have made it a valuable ingredient. This technical guide provides a comprehensive

overview of the toxicological profile of 12-HSA, synthesizing available data on its potential

hazards. The information presented herein is intended to support researchers, scientists, and

drug development professionals in evaluating the safety of 12-HSA in various contexts.

Toxicokinetics: Absorption, Distribution,
Metabolism, and Excretion
Understanding the absorption, distribution, metabolism, and excretion (ADME) of a compound

is fundamental to assessing its toxicological risk.

Absorption and Distribution
Studies in male rats fed a diet containing hydrogenated castor oil, of which 12-HSA is a major

component, have shown that 12-HSA is absorbed and subsequently deposited in abdominal fat

and other body lipids.[1][2]
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Metabolism
Following absorption, 12-HSA is metabolized through beta-oxidation, a common pathway for

fatty acid degradation. This process results in the formation of shorter-chain hydroxylated fatty

acids, such as hydroxypalmitic acid, hydroxymyristic acid, and hydroxylauric acid, which have

also been detected in the body lipids of rats fed hydrogenated castor oil.[1][2]

Excretion
12-Hydroxystearic acid has been detected in the feces of human subjects, suggesting that a

portion of ingested 12-HSA may not be absorbed or is excreted via the biliary route.[1][2]

Acute Toxicity
Acute toxicity studies are designed to assess the adverse effects that may occur shortly after a

single exposure to a substance.

Table 1: Acute Toxicity of 12-Hydroxystearic Acid

Route of
Administration

Species Test Results Citation

Oral Rat LD50 > 5,000 mg/kg [3]

Based on available data, 12-HSA exhibits a low order of acute toxicity via the oral route.

Repeated Dose Toxicity
Repeated dose toxicity studies provide information on the potential health hazards from

prolonged exposure to a substance.

90-Day Subchronic Oral Toxicity Study
In a 90-day subchronic oral toxicity study in rats, reduced growth rates were observed in

animals fed diets containing 8.7% and 17.3% 12-HSA.[1][2] However, this effect was not

observed in rats fed a diet with 4.3% 12-HSA.[1][2] A subsequent 90-day study confirmed that

the reduced growth rate was attributable to the lower caloric density of the high-concentration

diets and not to systemic toxicity.[1][2] In both studies, hematological and microscopic
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evaluations of tissues were unremarkable, indicating no significant systemic toxicity at the

tested concentrations.[1][2]

Skin and Eye Irritation and Sensitization
Skin and Eye Irritation
12-Hydroxystearic acid is not considered to be a skin or eye irritant.[4]

Skin Sensitization
The skin sensitization potential of 12-HSA has been evaluated in a local lymph node assay

(LLNA). The EC3 value, which is the concentration expected to induce a threefold increase in

lymphocyte proliferation, was calculated to be 16%. This result indicates that 12-HSA has

sensitizing properties.[4]

Genotoxicity
Genotoxicity assays are conducted to determine if a substance can cause damage to genetic

material (DNA).

Table 2: Genotoxicity of 12-Hydroxystearic Acid
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Assay Test System
Metabolic
Activation

Result Citation

Ames Test

S. typhimurium

strains TA1535,

TA100, TA1537,

TA1538, TA98

With and Without Negative [1][2]

Ames Test
E. coli strain

Hs30
Not specified Mutagenic [1][2]

Mouse

Lymphoma

Assay

L5178Y TK+/-

mouse

lymphoma cells

With and Without Negative [1][2]

Chromosome

Aberration Test

Chinese hamster

ovary (CHO)

cells

With and Without Negative [1][2]

While 12-HSA was not mutagenic in the standard battery of Salmonella typhimurium strains

used in the Ames test, it was reported to be mutagenic in E. coli strain Hs30. However, it did

not induce mutations in the mouse lymphoma assay or cause chromosomal aberrations in

Chinese hamster ovary cells.

Carcinogenicity
Carcinogenicity studies are performed to assess the potential of a substance to cause cancer.

18-Month Subcutaneous Carcinogenicity Study
In an 18-month carcinogenicity study in Swiss-Webster mice, subcutaneous sarcomas were

observed at the site of injection in the low-dose group.[4] However, these findings were

considered to be a result of the physical phenomenon of solid-state carcinogenesis at the

injection site rather than a systemic carcinogenic effect of 12-HSA itself.[4]

Reproductive and Developmental Toxicity
Information on the reproductive and developmental toxicity of 12-HSA is limited. However,

dermal reproductive and developmental toxicity studies have been reported as negative.[4]
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Potential Signaling Pathway Involvement
While direct evidence for the specific signaling pathways affected by 12-HSA is limited, studies

on structurally similar fatty acids provide some insights. 12-hydroxyheptadecatrienoic acid (12-

HHT), which shares a similar hydroxylated fatty acid structure, has been shown to activate the

Extracellular signal-Regulated Kinase (ERK) signaling pathway in prostate cancer cells.[5] This

pathway is a critical regulator of cell proliferation, differentiation, and survival. It is plausible that

12-HSA could also modulate this or similar pathways.
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Proposed ERK Signaling Pathway Activation by 12-HSA.
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Experimental Protocols
Detailed experimental protocols for the specific studies on 12-HSA are not fully available in the

public domain. The following sections describe the general methodologies for the key

toxicological assays mentioned in this guide.

Ames Test (Bacterial Reverse Mutation Assay)
The Ames test is a widely used method to assess the mutagenic potential of a chemical.

Preparation

Exposure Incubation Analysis

Histidine-dependent
Salmonella typhimurium strains

Mix bacteria, 12-HSA,
and S9 (if used) and

plate on minimal glucose agar

S9 metabolic
activation system

(optional)

12-HSA in solvent

Incubate plates
at 37°C for 48-72 hours Count revertant colonies Compare to control groups

Click to download full resolution via product page

General Workflow of the Ames Test.

Mouse Lymphoma Assay (MLA)
The MLA is a mammalian cell gene mutation assay that detects mutations at the thymidine

kinase (TK) locus.

Treatment Mutation Expression Mutant Selection Analysis

L5178Y TK+/-
mouse lymphoma cells

Treat cells with 12-HSA
with/without S9 activation

Culture cells for a period
to allow for mutation expression

Plate cells in medium
containing a selective agent

(e.g., trifluorothymidine)
Count mutant colonies Calculate mutant frequency
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General Workflow of the Mouse Lymphoma Assay.

In Vitro Chromosome Aberration Test
This test evaluates the potential of a substance to induce structural chromosomal abnormalities

in cultured mammalian cells.

Cell Culture & Treatment Cell Harvest Analysis

Chinese hamster ovary (CHO) cells Treat cells with 12-HSA
with/without S9 activation

Add mitotic inhibitor,
harvest cells, and prepare

chromosome spreads

Microscopically score
metaphase cells for

chromosomal aberrations

Click to download full resolution via product page

General Workflow of the Chromosome Aberration Test.

Conclusion
Based on the available toxicological data, 12-Hydroxystearic acid exhibits a low order of

acute oral toxicity and is not considered a skin or eye irritant. It does, however, show potential

for skin sensitization. The genotoxicity data are mixed, with a positive result in one bacterial

strain but negative results in other bacterial and mammalian cell assays. The subcutaneous

sarcomas observed in a carcinogenicity study are likely a result of physical effects at the

injection site rather than a systemic carcinogenic effect. Information on reproductive and

developmental toxicity is limited but suggests a lack of adverse effects via the dermal route.

Further research into the specific signaling pathways affected by 12-HSA would provide a more

complete understanding of its biological activity. This guide provides a foundational

understanding of the toxicological profile of 12-HSA to aid in its safe handling and use.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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